Cas no 790692-90-9 (6-Chloro-5-iodo-3-nitropyridin-2-amine)

• Product Name: 6-Chloro-5-iodo-3-nitropyridin-2-amine
• CAS No: 790692-90-9
• MF: C₅H₃ClIN₃O₂
• MW: 299.453691720963
• MDL: MFCD27938906
• CID: 1092226
• Update Time: 2025-08-05

6-Chloro-5-iodo-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-iodo-3-nitropyridin-2-amine
• AK146618
• 6-chloro-5-iodo-3-nitro-2-Pyridinamine
• FQFSWKVTOZFBOZ-UHFFFAOYSA-N
• FCH2503158
• 6-chloro-3-nitro-5-iodopyridin-2-amine
• AX8264187
• 6-Chloro-5-iodo-3-nitro-pyridin-2-ylamine
• 6-Chloro-5-iodo-3-nitro-2-pyridinamine (ACI)

• MDL： MFCD27938906
• Inchi： 1S/C5H3ClIN3O2/c6-4-2(7)1-3(10(11)12)5(8)9-4/h1H,(H2,8,9)
• InChI Key： FQFSWKVTOZFBOZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(N)=NC(Cl)=C(I)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Topological Polar Surface Area: 84.7

6-Chloro-5-iodo-3-nitropyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Chloro-5-iodo-3-nitropyridin-2-amine

Comprehensive Overview of 6-Chloro-5-iodo-3-nitropyridin-2-amine (CAS No. 790692-90-9): Properties, Applications, and Industry Insights

6-Chloro-5-iodo-3-nitropyridin-2-amine (CAS No. 790692-90-9) is a halogenated nitropyridine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro, iodo, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₅H₃ClIN₃O₂, offers unique reactivity patterns, making it valuable for constructing complex heterocyclic frameworks. Researchers frequently explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The growing demand for halogenated pyridines in medicinal chemistry has amplified interest in this compound. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with trends in personalized medicine and antibiotic resistance solutions. Analytical techniques like HPLC and NMR are critical for verifying its purity, as even minor impurities can impact downstream applications. Environmental and safety considerations are also paramount, with researchers advocating for green synthesis methods to reduce hazardous waste.

In agrochemicals, 6-Chloro-5-iodo-3-nitropyridin-2-amine contributes to crop protection formulations. Its halogen atoms enhance binding affinity to pest-specific proteins, a feature leveraged in next-generation pesticides. Industry reports suggest a compound annual growth rate (CAGR) of 6.2% for similar intermediates, driven by sustainable farming demands. Regulatory compliance, including REACH and FDA guidelines, governs its use, ensuring minimal ecological impact.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalability to meet R&D and production needs. Storage recommendations typically include inert atmospheres and low temperatures to preserve stability. As AI-driven molecular design gains traction, this compound’s data-rich profile (e.g., QSAR parameters) fuels machine learning models for virtual screening.

Emerging applications in material science, such as organic electronics, further expand its utility. The nitro group’s electron-withdrawing properties make it a candidate for conductive polymers. Patent analyses reveal increasing filings involving derivatives of this compound, particularly in OLED technologies. Collaborative efforts between academia and industry continue to uncover novel uses, reinforcing its multidisciplinary importance.

For researchers sourcing 6-Chloro-5-iodo-3-nitropyridin-2-amine, factors like supplier reliability, technical support, and custom synthesis options are critical. Online databases like SciFinder and PubChem provide supplemental data, while forums discuss synthetic optimizations. Future directions may explore its enantioselective transformations or hybrid materials, reflecting the compound’s adaptability to evolving scientific challenges.